α-Sanshool

α-山椒素结构式

Chinese Name

α-山椒素

English Name

α-Sanshool

标识符

CAS No.

504-97-2

Molecular Formula

C16H25NO

Molecular Weight

247.3820

Compound details reference Kuujia Chemical Encyclopedia: 504-97-2

Druglikeness Data

Druglikeness Data

78 parameters, 11 categories · Click card to view detailed data

72%
56/78 druglikeness.fields
druglikeness.dataCompleteness
druglikeness.filled56
druglikeness.missing22
druglikeness.gapCategories
Solubility 0%Metabolic Stability 0%Absorption 33%
druglikeness.suggestPriority

Showing all 11 categories

MW
MW
247.3800
druglikeness.valid
TPSA
TPSA
40.5400
druglikeness.valid
pKa_acidic
pKa_acidic
-
pKa_basic
pKa_basic
-
LogP
LogP
3.5000
druglikeness.valid
LogD
LogD
-
HBA
HBA
3
druglikeness.valid

water_solubility
water_solubility
-
gastric_fluid_solubility
gastric_fluid_solubility
-
intestinal_fluid_solubility
intestinal_fluid_solubility
-
solubility_ph_2
solubility_ph_2
-
solubility_ph_7_4
solubility_ph_7_4
-

Caco2_permeability
Caco2_permeability
-
MDCK_permeability
MDCK_permeability
-
BBB_permeability
BBB_permeability
Unknown
druglikeness.valid
corneal_permeability
corneal_permeability
-
HIA
HIA
Unknown
druglikeness.valid
bioavailability
bioavailability
-

PPB
PPB
-
VD
VD
-
tissue_distribution
tissue_distribution
Unknown
druglikeness.valid
blood_brain_barrier
blood_brain_barrier
Unknown
druglikeness.valid
placental_barrier
placental_barrier
Unknown
druglikeness.valid
milk_secretion
milk_secretion
Unknown
druglikeness.valid

liver_microsome_stability
liver_microsome_stability
-
plasma_stability
plasma_stability
-
half_life
half_life
-

CYP1A2_substrate
CYP1A2_substrate
Unknown
druglikeness.valid
CYP1A2_inhibitor
CYP1A2_inhibitor
Unknown
druglikeness.valid
CYP2C9_substrate
CYP2C9_substrate
Unknown
druglikeness.valid
CYP2C9_inhibitor
CYP2C9_inhibitor
Unknown
druglikeness.valid
CYP2C19_substrate
CYP2C19_substrate
Unknown
druglikeness.valid
CYP2C19_inhibitor
CYP2C19_inhibitor
Unknown
druglikeness.valid
CYP2D6_substrate
CYP2D6_substrate
Unknown
druglikeness.valid
CYP2D6_inhibitor
CYP2D6_inhibitor
Unknown
druglikeness.valid
CYP3A4_substrate
CYP3A4_substrate
Unknown
druglikeness.valid
CYP3A4_inhibitor
CYP3A4_inhibitor
Unknown
druglikeness.valid

UGT1A1_substrate
UGT1A1_substrate
Unknown
druglikeness.valid
UGT1A3_substrate
UGT1A3_substrate
Unknown
druglikeness.valid
UGT1A4_substrate
UGT1A4_substrate
Unknown
druglikeness.valid
UGT1A6_substrate
UGT1A6_substrate
Unknown
druglikeness.valid
UGT1A9_substrate
UGT1A9_substrate
Unknown
druglikeness.valid

Ames_test
Ames_test
Unknown
druglikeness.valid
micronucleus_test
micronucleus_test
Unknown
druglikeness.valid
chromosomal_aberration
chromosomal_aberration
Unknown
druglikeness.valid
DNA_damage
DNA_damage
Unknown
druglikeness.valid
carcinogenicity
carcinogenicity
Unknown
druglikeness.valid

LD50_oral
LD50_oral
-
LD50_iv
LD50_iv
-
hepatotoxicity
hepatotoxicity
Unknown
druglikeness.valid
cardiotoxicity
cardiotoxicity
Unknown
druglikeness.valid
nephrotoxicity
nephrotoxicity
Unknown
druglikeness.valid
neurotoxicity
neurotoxicity
Unknown
druglikeness.valid
hERG_inhibition
hERG_inhibition
Unknown
druglikeness.valid

Pgp_substrate
Pgp_substrate
Unknown
druglikeness.valid
Pgp_inhibitor
Pgp_inhibitor
Unknown
druglikeness.valid
BCRP_substrate
BCRP_substrate
Unknown
druglikeness.valid
BCRP_inhibitor
BCRP_inhibitor
Unknown
druglikeness.valid
OATP1B1_substrate
OATP1B1_substrate
Unknown
druglikeness.valid
OATP1B1_inhibitor
OATP1B1_inhibitor
Unknown
druglikeness.valid
OATP1B3_substrate
OATP1B3_substrate
Unknown
druglikeness.valid
OATP1B3_inhibitor
OATP1B3_inhibitor
Unknown
druglikeness.valid

drug_induced_liver_injury
drug_induced_liver_injury
Unknown
druglikeness.valid
QT_prolongation
QT_prolongation
Unknown
druglikeness.valid
skin_sensitization
skin_sensitization
No
druglikeness.valid
respiratory_toxicity
respiratory_toxicity
Unknown
druglikeness.valid
reproductive_toxicity
reproductive_toxicity
Unknown
druglikeness.valid
Peff
Peff
-
Syn_Accessibility
Syn_Accessibility
-
MRTD
MRTD
-
Skin_Sens
Skin_Sens
No
druglikeness.valid
Resp_Sens
Resp_Sens
No
druglikeness.valid
Photo_tox
Photo_tox
No
druglikeness.valid
Ser_ALK
Ser_ALK
-
Ser_GGT
Ser_GGT
-
Ser_LDH
Ser_LDH
-
Ser_AST
Ser_AST
-
Ser_ALT
Ser_ALT
-
Related Diseases

代谢综合征

Metabolic Syndrome

Corresponding Targets:

AMPK (PRKAA1)AMPK (AMPK)TLR4 (TLR4)

胃肠功能紊乱

Gastrointestinal dysfunction

Corresponding Targets:

TRPV1 (TRPV1)PTGS1 (PTGS1)PTGS2 (PTGS2)

神经炎症

Neuroinflammation

Corresponding Targets:

AMPK (PRKAA1)TLR4 (TLR4)MAPT (MAPT)

抑郁症

Depression

Corresponding Targets:

AMPK (PRKAA1)IDO1 (IDO1)MAOA (MAOA)

慢性疼痛

Chronic Pain

Corresponding Targets:

NFE2L2 (NFE2L2)TRPV1 (TRPV1)CNR1 (CNR1)
Plant Sources

花椒

Zanthoxylum bungeanum

相关化合物

Piperlotine D结构图
Piperlotine D
Piperlotine D
CAS号:958296-13-4
分子式:C16H21NO4
分子量:291.3470
Methyl 3-(4-methoxyphenyl)propanoate结构图
Methyl 3-(4-methoxyphenyl)propanoate
Methyl 3-(4-methoxyphenyl)propanoate
CAS号:15823-04-8
分子式:C11H14O3
分子量:194.2300
山柰酚 3,7,4'-三甲醚结构图
山柰酚 3,7,4'-三甲醚
Kaempferol 3,7,4'-trimethyl ether
CAS号:15486-34-7
分子式:C18H16O6
分子量:328.3200
Hydrocinnamic acid结构图
Hydrocinnamic acid
Hydrocinnamic acid
CAS号:501-52-0
分子式:C9H10O2
分子量:150.1770
7''-O-Methylsciadopitysin结构图
7''-O-Methylsciadopitysin
7''-O-Methylsciadopitysin
CAS号:3778-25-4
分子式:C34H26O10
分子量:594.5720
墙草碱结构图
墙草碱
Pellitorine
CAS号:18836-52-7
分子式:C14H25NO
分子量:223.3600